Cas no 941902-11-0 (3-(4-methoxybenzenesulfonyl)-N-(4-phenyl-1,3-thiazol-2-yl)propanamide)

• Product Name: 3-(4-methoxybenzenesulfonyl)-N-(4-phenyl-1,3-thiazol-2-yl)propanamide
• CAS No: 941902-11-0
• MF: C₁₉H₁₈N₂O₄S₂
• MW: 402.487222194672
• CID: 5499681
• PubChem ID: 18586237
• Update Time: 2025-06-10

3-(4-methoxybenzenesulfonyl)-N-(4-phenyl-1,3-thiazol-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 941902-11-0
• 3-(4-methoxyphenyl)sulfonyl-N-(4-phenyl-1,3-thiazol-2-yl)propanamide
• F2818-0153
• VU0500958-1
• 3-(4-methoxybenzenesulfonyl)-N-(4-phenyl-1,3-thiazol-2-yl)propanamide
• AKOS024469717
• 3-((4-methoxyphenyl)sulfonyl)-N-(4-phenylthiazol-2-yl)propanamide

• Inchi： 1S/C19H18N2O4S2/c1-25-15-7-9-16(10-8-15)27(23,24)12-11-18(22)21-19-20-17(13-26-19)14-5-3-2-4-6-14/h2-10,13H,11-12H2,1H3,(H,20,21,22)
• InChI Key： PFVYMYZRGQKEHR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(CCC(NC1=NC(=CS1)C1C=CC=CC=1)=O)(=O)=O

Computed Properties

• Exact Mass: 402.07079941g/mol
• Monoisotopic Mass: 402.07079941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 122Ų

Additional information on 3-(4-methoxybenzenesulfonyl)-N-(4-phenyl-1,3-thiazol-2-yl)propanamide

Professional Introduction to Compound with CAS No. 941902-11-0 and Product Name: 3-(4-methoxybenzenesulfonyl)-N-(4-phenyl-1,3-thiazol-2-yl)propanamide

The compound with the CAS number 941902-11-0 and the product name 3-(4-methoxybenzenesulfonyl)-N-(4-phenyl-1,3-thiazol-2-yl)propanamide represents a significant advancement in the field of medicinal chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential pharmacological properties. The structural framework of this compound incorporates several key functional groups, including a 4-methoxybenzenesulfonyl moiety and a 4-phenyl-1,3-thiazol-2-yl substituent, which are known to contribute to its unique chemical and biological characteristics.

Recent research in the domain of drug discovery has highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The thiazole core, present in this molecule, is particularly noteworthy as it is a well-documented scaffold in medicinal chemistry. Thiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a phenyl ring in the 4-position of the thiazole ring further enhances the compound's potential bioactivity by introducing additional electronic and steric effects that can modulate receptor binding interactions.

The 4-methoxybenzenesulfonyl group is another critical feature of this compound. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial, antiviral, and anti-inflammatory effects. The methoxy substitution on the benzene ring adds a layer of electronic modulation, influencing the compound's solubility and metabolic stability. This combination of structural elements makes 3-(4-methoxybenzenesulfonyl)-N-(4-phenyl-1,3-thiazol-2-yl)propanamide a promising candidate for further investigation in pharmacological studies.

In the context of contemporary drug development, there is a growing emphasis on identifying molecules that can interact with multiple targets or exhibit polypharmacicity. The structural complexity of this compound suggests that it may have the potential to engage with various biological pathways simultaneously. This polypharmacic nature could be particularly advantageous in treating complex diseases that involve multiple dysregulated pathways. For instance, compounds with dual or multiple target interactions have shown promise in oncology and neurodegenerative disorders.

Recent advances in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of novel compounds with greater accuracy. The use of these tools has been instrumental in optimizing lead structures like 3-(4-methoxybenzenesulfonyl)-N-(4-phenyl-1,3-thiazol-2-yl)propanamide for improved efficacy and reduced toxicity. By leveraging these computational methods, scientists can rapidly screen large libraries of compounds and identify those most likely to succeed in preclinical and clinical trials.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Modern synthetic methodologies emphasize green chemistry principles, aiming to minimize waste and hazardous byproducts while maximizing efficiency. The use of catalytic processes and solvent-free reactions has been particularly beneficial in achieving sustainable synthesis routes for complex molecules like this one.

From a biological activity perspective, preliminary studies suggest that 3-(4-methoxybenzenesulfonyl)-N-(4-phenyl-1,3-thiazol-2-yl)propanamide may exhibit inhibitory effects on certain enzymes or receptors relevant to human health. For example, thiazole derivatives have been reported to inhibit kinases and other enzymes involved in cell signaling pathways. The sulfonamide moiety could also contribute to its bioactivity by forming hydrogen bonds with specific amino acid residues in protein targets.

The pharmacokinetic properties of this compound are another critical area of interest. Factors such as solubility, bioavailability, metabolic stability, and excretion routes significantly influence a drug's overall effectiveness. Researchers are employing advanced techniques like high-performance liquid chromatography (HPLC) and mass spectrometry (MS) to characterize these properties accurately. Understanding these parameters early in the drug discovery process can help identify promising candidates for further development while minimizing costly failures later on.

In conclusion,3-(4-methoxybenzenesulfonyl)-N-(4-phenyl-1,3-thiazol-2-yl)propanamide (CAS No. 941902-11) represents an intriguing molecule with potential therapeutic applications rooted in its unique structural features. The combination of a thiazole core, a phenyl ring, and a sulfonamide group positions it as a valuable candidate for further pharmacological exploration. As research continues to uncover new biological targets and mechanisms,this compound may emerge as part of novel treatment strategies for various diseases, underscoring its importance in advancing pharmaceutical science.